2-(benzylthio)-5-(3,4-dichlorophenyl)-1-phenyl-1H-imidazole
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Overview
Description
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the imidazole ring, along with the attached benzylthio, dichlorophenyl, and phenyl groups. The presence of these groups would likely influence the compound’s reactivity and other properties .
Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. The imidazole ring is a site of potential reactivity, as are the various substituents. Again, without specific information, it’s difficult to provide a detailed analysis .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the dichlorophenyl group could potentially increase the compound’s lipophilicity, while the imidazole ring could contribute to its basicity .
Scientific Research Applications
Influence on Electrochromic Properties
- Electrochromic Polymers : Imidazole derivatives have been investigated for their influence on the electrochromic properties of conducting polymers. By adjusting the chemical structure, researchers can manipulate the polymer's optical properties, demonstrating the potential of imidazole compounds in electronic and display technologies (Akpinar, Nurioglu, & Toppare, 2012).
Structural Analysis and Synthesis
- Ambidentate Properties : Studies on asymmetric substituted imidazoles, similar in structure to the compound , have revealed insights into their ambidentate properties. Such research offers valuable information for the design of new chemical entities with specific reaction sites, enhancing their utility in organic synthesis (Ivanova et al., 2005).
Photophysical Properties
- Luminescence in Metal-Organic Frameworks (MOFs) : The synthesis and study of terthiophene-based imidazole luminophores demonstrate the potential of imidazole derivatives in creating materials with dual functional properties, such as ligand-based emission and metal-based magnetic behaviors. This research underscores the applicability of imidazole compounds in developing new functional materials (Wang et al., 2021).
Antimicrobial and Antioxidant Agents
- Antimicrobial and Antioxidant Activities : Imidazole derivatives have been synthesized and evaluated for their antimicrobial and antioxidant activities. These compounds are of interest in medicinal chemistry for developing new therapeutic agents (Narwal et al., 2012).
Material Science
- Electrochemical Studies : Research on benzimidazole derivatives and their copolymers with ethylenedioxythiophene highlights the role of imidazole compounds in modifying the electrical and optical properties of polymers. Such studies are crucial for advancing materials science, particularly in the context of electrochromic devices and solar cells (Soylemez et al., 2015).
Mechanism of Action
Future Directions
properties
IUPAC Name |
2-benzylsulfanyl-5-(3,4-dichlorophenyl)-1-phenylimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16Cl2N2S/c23-19-12-11-17(13-20(19)24)21-14-25-22(26(21)18-9-5-2-6-10-18)27-15-16-7-3-1-4-8-16/h1-14H,15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ASFFZXOLDCCNDI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CSC2=NC=C(N2C3=CC=CC=C3)C4=CC(=C(C=C4)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16Cl2N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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